Cas no 2168764-01-8 (2-amino-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid)

2-Amino-3-hydroxy-3-(3-(propan-2-yl)phenyl)propanoic acid is a chiral β-hydroxy-α-amino acid derivative featuring an isopropyl-substituted phenyl group. This compound is of interest in medicinal chemistry and asymmetric synthesis due to its structural resemblance to biologically active amino acids. The presence of both amino and hydroxyl functional groups on the β-carbon, along with the hydrophobic isopropylphenyl moiety, makes it a versatile intermediate for designing peptidomimetics or enzyme inhibitors. Its stereochemistry is critical for binding affinity in receptor-ligand interactions. The compound’s synthetic utility lies in its potential as a building block for pharmaceuticals targeting neurological or metabolic pathways. Proper handling requires standard precautions for amino acid derivatives.
2-amino-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid structure
2168764-01-8 structure
Product Name:2-amino-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid
CAS No:2168764-01-8
MF:C12H17NO3
MW:223.268283605576
CID:6339565
PubChem ID:165792687
Update Time:2025-06-21

2-amino-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid
    • 2168764-01-8
    • 2-amino-3-hydroxy-3-[3-(propan-2-yl)phenyl]propanoic acid
    • EN300-1756638
    • Inchi: 1S/C12H17NO3/c1-7(2)8-4-3-5-9(6-8)11(14)10(13)12(15)16/h3-7,10-11,14H,13H2,1-2H3,(H,15,16)
    • InChI Key: IHHSXLJHQHLJFM-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)O)N)C1C=CC=C(C=1)C(C)C

Computed Properties

  • Exact Mass: 223.12084340g/mol
  • Monoisotopic Mass: 223.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.4
  • Topological Polar Surface Area: 83.6Ų

2-amino-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1756638-0.05g
2-amino-3-hydroxy-3-[3-(propan-2-yl)phenyl]propanoic acid
2168764-01-8
0.05g
$983.0 2023-09-20
Enamine
EN300-1756638-0.1g
2-amino-3-hydroxy-3-[3-(propan-2-yl)phenyl]propanoic acid
2168764-01-8
0.1g
$1031.0 2023-09-20
Enamine
EN300-1756638-0.25g
2-amino-3-hydroxy-3-[3-(propan-2-yl)phenyl]propanoic acid
2168764-01-8
0.25g
$1078.0 2023-09-20
Enamine
EN300-1756638-0.5g
2-amino-3-hydroxy-3-[3-(propan-2-yl)phenyl]propanoic acid
2168764-01-8
0.5g
$1124.0 2023-09-20
Enamine
EN300-1756638-1.0g
2-amino-3-hydroxy-3-[3-(propan-2-yl)phenyl]propanoic acid
2168764-01-8
1g
$1172.0 2023-06-03
Enamine
EN300-1756638-2.5g
2-amino-3-hydroxy-3-[3-(propan-2-yl)phenyl]propanoic acid
2168764-01-8
2.5g
$2295.0 2023-09-20
Enamine
EN300-1756638-5.0g
2-amino-3-hydroxy-3-[3-(propan-2-yl)phenyl]propanoic acid
2168764-01-8
5g
$3396.0 2023-06-03
Enamine
EN300-1756638-10.0g
2-amino-3-hydroxy-3-[3-(propan-2-yl)phenyl]propanoic acid
2168764-01-8
10g
$5037.0 2023-06-03
Enamine
EN300-1756638-1g
2-amino-3-hydroxy-3-[3-(propan-2-yl)phenyl]propanoic acid
2168764-01-8
1g
$1172.0 2023-09-20
Enamine
EN300-1756638-5g
2-amino-3-hydroxy-3-[3-(propan-2-yl)phenyl]propanoic acid
2168764-01-8
5g
$3396.0 2023-09-20

2-amino-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid Related Literature

Additional information on 2-amino-3-hydroxy-3-3-(propan-2-yl)phenylpropanoic acid

Professional Introduction to 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic Acid (CAS No. 2168764-01-8)

2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid, identified by the CAS number 2168764-01-8, is a compound of significant interest in the field of chemical and biomedical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in various therapeutic and diagnostic contexts. The presence of both amino and hydroxyl functional groups, along with a propyl-substituted phenyl ring, contributes to its diverse chemical reactivity and biological interactions.

The compound’s structure is particularly noteworthy for its potential role in drug design and development. The combination of a phenyl ring with substituents at the 3-position enhances its binding affinity to specific biological targets. This feature makes it a valuable candidate for further exploration in medicinal chemistry, especially in the context of enzyme inhibition and receptor modulation.

Recent studies have highlighted the importance of structurally diverse compounds in addressing complex biological pathways. The 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid molecule has been investigated for its interactions with various enzymes and receptors, suggesting a broad spectrum of potential therapeutic applications. For instance, its ability to modulate the activity of certain kinases and phosphatases has been explored in preclinical models, indicating its potential as an anti-inflammatory or anti-cancer agent.

The hydroxyl group in the molecule plays a crucial role in its pharmacological profile. Hydroxylated compounds are known to exhibit enhanced solubility and bioavailability, which are critical factors in drug development. Additionally, the propyl substituent on the phenyl ring contributes to steric hindrance, which can influence binding kinetics and thermodynamics. These structural features make 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid a promising scaffold for designing novel therapeutic agents.

In vitro studies have demonstrated the compound’s ability to interact with biological targets in a manner consistent with potential therapeutic effects. For example, its interaction with certain protein kinases has been shown to inhibit their activity, leading to reduced inflammation and cell proliferation. These findings are particularly relevant given the increasing recognition of protein kinases as key targets in treating chronic diseases such as cancer and autoimmune disorders.

The synthesis of 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid presents unique challenges due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and hydroxyl group introduction, have been employed to construct the desired molecular framework.

The compound’s stability under various conditions is another critical aspect that has been thoroughly investigated. Studies have shown that it maintains its structural integrity under standard storage conditions, making it suitable for long-term research applications. Additionally, its solubility profile in common solvents has been optimized for use in biochemical assays and high-throughput screening platforms.

The potential applications of 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid extend beyond traditional drug development. Its unique chemical properties make it a valuable tool for studying enzyme mechanisms and developing novel biomarkers. Researchers are exploring its use in diagnostic assays where its ability to interact with specific biological targets can be leveraged for early detection of diseases.

The growing interest in natural product-inspired drug design has also highlighted the importance of structurally diverse compounds like 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid. By incorporating elements from natural products into synthetic molecules, researchers can create compounds with enhanced biological activity and reduced toxicity. This approach aligns with the broader trend towards green chemistry and sustainable drug development practices.

In conclusion, 2-amino-3-hydroxy-3-(propan-2-yl)phenylpropanoic acid (CAS No. 2168764-01-8) represents a significant advancement in chemical and biomedical research. Its unique structural features, coupled with promising preclinical results, make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of novel therapeutic agents and diagnostic tools.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd